2-(4-Fluorophenyl)-2,3-dihydro-1H-indene-2-carbonitrile
Overview
Description
The compound is a complex organic molecule. It likely contains a fluorophenyl group and an indene group, both of which are common in various organic compounds .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds often involve reactions such as nucleophilic substitution or coupling reactions .Molecular Structure Analysis
The molecular structure of similar compounds often involves aromatic rings (like the phenyl and indene groups) and a nitrile group . The presence of fluorine can influence the electronic properties of the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the nitrile group) can influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Medicinal Chemistry and Drug Development
Anti-Inflammatory and Analgesic Agents: Research has explored the potential of 2-(4-fluorophenyl)-2,3-dihydro-1H-indene-2-carbonitrile as an anti-inflammatory and analgesic agent. Its structure suggests interactions with relevant biological targets, making it a candidate for drug development . Further studies are needed to validate its efficacy and safety.
Anesthetic Research
Precursor for Fluorinated Anesthetics: 2-(4-Fluorophenyl)-2,3-dihydro-1H-indene-2-carbonitrile serves as an intermediate in the production of fluorinated anesthetics. These compounds are used in medical practice for their anesthetic properties and are essential for surgical procedures .
Photophysics and Optoelectronics
Fluorescent Probes and Sensors: Fluorinated compounds often exhibit interesting photophysical properties. Researchers might explore the fluorescence behavior of 2-(4-fluorophenyl)-2,3-dihydro-1H-indene-2-carbonitrile as a fluorescent probe or sensor in biological or environmental applications.
A brief review of the biological potential of indole derivatives Thermo Scientific Chemicals - 4-Fluorophenylacetic acid
Safety And Hazards
properties
IUPAC Name |
2-(4-fluorophenyl)-1,3-dihydroindene-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12FN/c17-15-7-5-14(6-8-15)16(11-18)9-12-3-1-2-4-13(12)10-16/h1-8H,9-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEHWZAGUNCRMKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2CC1(C#N)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12FN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Fluorophenyl)-2,3-dihydro-1H-indene-2-carbonitrile | |
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